Cas no 1270025-33-6 ((3R)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID)

• Product Name: (3R)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID
• CAS No: 1270025-33-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5589896
• PubChem ID: 145708288
• Update Time: 2025-06-15

(3R)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID
• 2-Pyridinepropanoic acid, β-amino-6-(hydroxymethyl)-, (βR)-
• 1270025-33-6
• (3R)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOICACID
• N14930

• Inchi： 1S/C9H12N2O3/c10-7(4-9(13)14)8-3-1-2-6(5-12)11-8/h1-3,7,12H,4-5,10H2,(H,13,14)/t7-/m1/s1
• InChI Key： MRKTYNSPICFZDM-SSDOTTSWSA-N
• SMILES： C(O)(=O)C[C@@H](N)C1=NC(CO)=CC=C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 96.4Ų

Additional information on (3R)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID

Introduction to (3R)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID (CAS No. 1270025-33-6)

(3R)-3-AMINO-3-[6-(HYDROXYMETHYL)PYRIDIN-2-YL]PROPANOIC ACID, with the CAS number 1270025-33-6, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a chiral center at the 3-position, along with functional groups such as an amino group and a hydroxymethyl-substituted pyridine ring, makes it a promising candidate for further investigation.

The3-aminogroup and the6-(hydroxymethyl)pyridin-2-ylmoiety are particularly noteworthy, as they contribute to the compound's reactivity and biological activity. The pyridine ring is a common scaffold in many bioactive molecules, often serving as a key interaction point with biological targets. In this case, the hydroxymethyl group introduces additional potential for hydrogen bonding and other non-covalent interactions, which can be crucial for achieving high affinity and selectivity in drug design.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical development. The(3R)configuration of this molecule suggests that it may exhibit enantioselective interactions with biological targets, which could lead to improved efficacy and reduced side effects compared to racemic mixtures. This aspect is particularly relevant in the context of modern drug design, where the stereochemistry of a molecule can significantly influence its pharmacological properties.

Thepropanoic acidmoiety at the core of the molecule provides a linear aliphatic backbone that can be modified in various ways to enhance its pharmacokinetic profile. For instance, esterification or amidation of the carboxylic acid group could improve solubility or bioavailability, making the compound more suitable for therapeutic applications. Additionally, the presence of both amino and hydroxymethyl groups offers multiple sites for further derivatization, allowing for the creation of libraries of analogs with tailored properties.

In terms of biological activity, preliminary studies suggest that (3R)-3-amino-3-[6-(hydroxymethyl)pyridin-2-yl]propanoic acid may exhibitneuroprotectiveproperties. The pyridine ring is known to be present in several neuroactive compounds, and the hydroxymethyl group could interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Further research is needed to elucidate the exact mechanisms of action and potential therapeutic applications.

The compound's structural features also make it an interesting candidate forkinase inhibition. Many kinase inhibitors contain pyridine moieties due to their ability to bind to ATP pockets or other allosteric sites on kinases. Theaminogroup and thehydroxymethylsubstituent could provide essential interactions with key residues in the active site or allosteric pockets of target kinases, leading to potent inhibition. This possibility is particularly exciting given the central role that kinases play in various cellular processes and their association with numerous diseases.

The synthesis of (3R)-3-amino-3-[6-(hydroxymethyl)pyridin-2-yl]propanoic acid presents both challenges and opportunities for synthetic chemists. The chiral center at the 3-position requires careful control during synthesis to ensure high enantiomeric purity. Additionally, introducing the hydroxymethyl group on the pyridine ring while maintaining stability can be challenging but is crucial for achieving the desired biological activity. Advances in asymmetric synthesis and catalysis may offer new ways to streamline this process and improve yields.

The compound's potential applications extend beyond traditional pharmaceuticals. It may also find use inchemical biology, where it can serve as a tool compound for studying enzyme mechanisms or as a precursor for more complex molecules. Its unique structure allows for diverse modifications, making it a versatile building block in medicinal chemistry.

In conclusion, (3R)-3-amino-3-[6-(hydroxymethyl)pyridin-2-yl]propanoic acid (CAS No. 1270025-33-6) is a promising compound with significant potential in pharmaceutical research and development. Its structural features, including the chiral center, amino group, hydroxymethyl-substituted pyridine ring, and propanoic acid moiety, make it an attractive candidate for further investigation. Ongoing research aims to explore its biological activity, optimize its synthesis, and develop novel therapeutic applications.